Cas no 6761-05-3 (Acetamide, N-(2-methyl-4-oxo-3(4H)-quinazolinyl)-)

• Product name: Acetamide, N-(2-methyl-4-oxo-3(4H)-quinazolinyl)-
• CAS No: 6761-05-3
• MF: C₁₁H₁₁N₃O₂
• MW: 217.22394
• CID: 394540
• PubChem ID: 840804

Acetamide, N-(2-methyl-4-oxo-3(4H)-quinazolinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-methyl-4-oxo-3(4H)-quinazolinyl)-
• N-(2-methyl-4-oxoquinazolin-3(4H)-yl)acetamide
• SR-01000315351
• HMS1678K14
• AKOS000533333
• SR-01000315351-1
• CHEMBL1165641
• Oprea1_234021
• DTXSID30357039
• Oprea1_662756
• BAS 01023339
• 6761-05-3

• Inchi： InChI=1S/C11H11N3O2/c1-7-12-10-6-4-3-5-9(10)11(16)14(7)13-8(2)15/h3-6H,1-2H3,(H,13,15)
• InChI Key： UVRDJINWPITRLU-UHFFFAOYSA-N
• SMILES： CC1=NC2=CC=CC=C2C(=O)N1NC(=O)C

Computed Properties

• Exact Mass: 217.08523
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 61.77